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Compound of Interest

Compound Name: 1-Ethyl-2-propylpiperazine

Cat. No.: B15264869

Disclaimer: Initial searches for the synthesis and characterization of "1-Ethyl-2-
propylpiperazine” did not yield specific information for this compound. It is possible that this is
a novel or less-documented derivative of piperazine. This guide therefore focuses on the well-
documented and structurally related compound, 1-Ethylpiperazine, to provide a comprehensive
technical overview for researchers, scientists, and drug development professionals. The
principles and methods described herein are largely applicable to the synthesis and
characterization of other substituted piperazines.

Introduction

1-Ethylpiperazine (CAS No. 5308-25-8) is a cyclic diamine and a valuable intermediate in
organic synthesis.[1][2] Its piperazine core, substituted with an ethyl group on one of the
nitrogen atoms, imparts specific chemical properties that make it a versatile building block in
the pharmaceutical and agrochemical industries.[1][3] Notably, it is a key precursor in the
synthesis of various active pharmaceutical ingredients (APIs), including the antibiotic
enrofloxacin and the antihypertensive agent bunazosin.[4][5] This guide provides a detailed
overview of the synthesis, purification, and characterization of 1-Ethylpiperazine.

Physicochemical Properties

1-Ethylpiperazine is a clear, colorless to pale yellow liquid at room temperature with a
characteristic amine-like odor.[1][3] It is soluble in water and many common organic solvents.[1]
[3] A summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference
Molecular Formula CeH1aN2 [6]
Molecular Weight 114.19 g/mol [6]

Melting Point -60 °C [3]

Boiling Point 157 °C (lit.) [31[7]
Density 0.899 g/mL at 25 °C (lit.) [31[7]

Refractive Index (n20/D)

1.469 (lit.)

[7]

Flash Point 43 °C (110 °F) - closed cup [7]
pKa 9.27 + 0.10 (Predicted) [1]

N Soluble in water and organic
Solubility [1][3]

solvents

Table 1: Physicochemical Properties of 1-Ethylpiperazine

Synthesis of 1-Ethylpiperazine

Several synthetic routes for the preparation of 1-Ethylpiperazine have been reported. The most

common methods involve the direct N-alkylation of piperazine or the reaction of ethylamine with

a suitable precursor.

Synthesis via N-Alkylation of Piperazine

A prevalent and straightforward method for synthesizing 1-Ethylpiperazine is the mono-N-

alkylation of piperazine with an ethylating agent, such as ethyl bromide or ethyl chloride, in the

presence of a base to neutralize the hydrohalic acid formed during the reaction.[4]
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Reagents & Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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